Pyridodiazepines
Pyridodiazepines are a class of heterocyclic compounds that combine the pyridine and diazepine rings into a single entity. These molecules possess unique structural features and pharmacological properties, making them of significant interest in pharmaceutical research. The central nitrogen atom within the diazepine ring is often substituted with various functional groups to modulate biological activities and enhance drug efficacy.
Pyridodiazepines exhibit diverse biological activities, including anxiolytic, sedative, muscle relaxant, and anticonvulsant effects due to their binding affinity for specific receptors such as GABAA. These compounds are also being explored for potential therapeutic applications in conditions like depression, anxiety disorders, and neurological diseases.
Research on pyridodiazepines often involves synthesizing new derivatives to improve potency, selectivity, and pharmacokinetic properties. The synthetic routes typically involve multi-step reactions, including coupling reactions, ring expansion, and functional group modifications. Comprehensive studies on the structure-activity relationship (SAR) are crucial for optimizing these compounds for clinical use.
Due to their complex chemistry and potential therapeutic benefits, pyridodiazepines continue to be an active area of investigation in academic and industrial settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1H,2H,3H,4H,5H-pyrido3,4-b1,4diazepine | 1384429-80-4 | C8H11N3 |
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BIRG 616 BS | 287980-84-1 | C12H10N4O |
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5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene | 1823422-95-2 | |
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5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one | 1394744-49-0 | C14H11FN4O2 |
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1784927-02-1 | C9H10ClN3O |
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